4,4,4-Trifluoro-2-(aminomethylphenyl)methylene-3-oxo-butanoic Acid Ethyl Ester
Overview
Description
4,4,4-Trifluoro-2-(aminomethylphenyl)methylene-3-oxo-butanoic Acid Ethyl Ester is a chemical compound with the molecular formula C14H14F3NO3 and a molecular weight of 301.26 . It is an intermediate in the preparation of a Celecoxib (C251000) impurity . The compound appears as a yellow solid .
Physical And Chemical Properties Analysis
This compound is a yellow solid . It has a molecular weight of 301.26 and a molecular formula of C14H14F3NO3 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,4-Trifluoro-2-(aminomethylphenyl)methylene-3-oxo-butanoic Acid Ethyl Ester involves the reaction of 4,4,4-Trifluoro-2-(chloromethylphenyl)methylene-3-oxo-butanoic Acid Ethyl Ester with ammonia to form the desired product.", "Starting Materials": ["4,4,4-Trifluoro-2-(chloromethylphenyl)methylene-3-oxo-butanoic Acid Ethyl Ester", "Ammonia"], "Reaction": ["Step 1: Dissolve 4,4,4-Trifluoro-2-(chloromethylphenyl)methylene-3-oxo-butanoic Acid Ethyl Ester in a suitable solvent such as dichloromethane.", "Step 2: Add ammonia to the reaction mixture and stir at room temperature for several hours.", "Step 3: Remove the solvent under reduced pressure to obtain the crude product.", "Step 4: Purify the crude product by column chromatography using a suitable eluent system to obtain 4,4,4-Trifluoro-2-(aminomethylphenyl)methylene-3-oxo-butanoic Acid Ethyl Ester."] } | |
CAS RN |
1798421-25-6 |
Molecular Formula |
C14H14F3NO3 |
Molecular Weight |
301.265 |
IUPAC Name |
ethyl (2Z)-2-[amino-(4-methylphenyl)methylidene]-4,4,4-trifluoro-3-oxobutanoate |
InChI |
InChI=1S/C14H14F3NO3/c1-3-21-13(20)10(12(19)14(15,16)17)11(18)9-6-4-8(2)5-7-9/h4-7H,3,18H2,1-2H3/b11-10- |
InChI Key |
LLYUDFPJXYEQBV-KHPPLWFESA-N |
SMILES |
CCOC(=O)C(=C(C1=CC=C(C=C1)C)N)C(=O)C(F)(F)F |
synonyms |
2-[Amino-(4-methylphenyl)]methylene-4,4,4-trifluoro-3-oxo-butanoic Acid Ethyl Ester |
Origin of Product |
United States |
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